Cas no 105442-22-6 (Butanediamide, N,N-dioctadecyl-N'-[3-(triethoxysilyl)propyl]-)

Butanediamide, N,N-dioctadecyl-N'-[3-(triethoxysilyl)propyl]- structure
105442-22-6 structure
Product Name:Butanediamide, N,N-dioctadecyl-N'-[3-(triethoxysilyl)propyl]-
CAS No:105442-22-6
MF:C49H100N2O5Si
MW:825.414216995239
CID:97476
PubChem ID:15173940
Update Time:2025-04-18

Butanediamide, N,N-dioctadecyl-N'-[3-(triethoxysilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Butanediamide, N,N-dioctadecyl-N'-[3-(triethoxysilyl)propyl]-
    • N',N'-dioctadecyl-N-(3-triethoxysilylpropyl)butanediamide
    • N~1~,N~1~-Dioctadecyl-N~4~-[3-(triethoxysilyl)propyl]butanediamide
    • 105442-22-6
    • DTXSID10569552
    • Inchi: 1S/C49H100N2O5Si/c1-6-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-45-51(46-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-7-2)49(53)43-42-48(52)50-44-41-47-57(54-8-3,55-9-4)56-10-5/h6-47H2,1-5H3,(H,50,52)
    • InChI Key: PXNRBYSTELXKHN-UHFFFAOYSA-N
    • SMILES: [Si](CCCNC(CCC(N(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC)=O)=O)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 824.74015083g/mol
  • Monoisotopic Mass: 824.74015083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 47
  • Complexity: 794
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.1Ų

Butanediamide, N,N-dioctadecyl-N'-[3-(triethoxysilyl)propyl]- Related Literature

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